![molecular formula C20H20N2O6S B4014567 ethyl 2-(2-methoxy-2-oxoethylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B4014567.png)
ethyl 2-(2-methoxy-2-oxoethylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Description
Synthesis Analysis
The synthesis of related thiazolo[3,2-a]pyrimidine derivatives often involves multi-component reactions, utilizing various starting materials and catalysts to achieve the desired compound. For example, Darehkordi and Ghazi (2015) demonstrated an efficient ultrasonic-assisted synthesis of ethyl-5-(aryl)-2-(2-alkoxy-2-oxoethylidene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives, showcasing the utility of ultrasound irradiation in promoting these reactions under mild conditions and with excellent yields (Darehkordi & Ghazi, 2015).
Molecular Structure Analysis
The molecular structure of thiazolo[3,2-a]pyrimidine derivatives has been characterized through various spectroscopic techniques, including IR, NMR, and X-ray diffraction. Hou et al. (2009) synthesized a compound with a similar structure, detailing the planarity of the thiazole ring and its fusion with a dihydropyrimidine ring, demonstrating the intricate molecular architecture of these compounds (Hou et al., 2009).
Chemical Reactions and Properties
The chemical reactivity of thiazolo[3,2-a]pyrimidine derivatives involves interactions with various reagents to form new bonds and structures. Mohamed (2021) explored the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, indicating the versatility of these compounds in undergoing different chemical transformations to yield a variety of products (Mohamed, 2021).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystal structure, provide insight into the behavior of thiazolo[3,2-a]pyrimidine derivatives under different conditions. Nagarajaiah and Begum (2015) characterized compounds via single crystal X-ray diffraction, revealing the stabilizing interactions and the solid-state structure of these molecules (Nagarajaiah & Begum, 2015).
Chemical Properties Analysis
The chemical properties, such as reactivity with different functional groups and stability under various conditions, are crucial for understanding the application potential of these compounds. Egorov et al. (2020) discussed the synthesis of methyl (ethyl) 3-(diethoxyphosphoryl)-5-aryl-7-methyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylates, illustrating the modification of chemical properties through phosphorylation to enhance reactivity (Egorov et al., 2020).
properties
IUPAC Name |
ethyl (2Z)-2-(2-methoxy-2-oxoethylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6S/c1-5-28-19(25)16-11(2)21-20-22(18(24)14(29-20)10-15(23)27-4)17(16)12-6-8-13(26-3)9-7-12/h6-10,17H,5H2,1-4H3/b14-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQIAIJPJAMXWNM-UVTDQMKNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)C(=CC(=O)OC)S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)/C(=C/C(=O)OC)/S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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